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Compound of Interest

Compound Name:

Benzyl 4-

(chlorosulfonyl)piperidine-1-

carboxylate

Cat. No.: B112421 Get Quote

Technical Guide: Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate, a key synthetic intermediate in pharmaceutical

research and development. This document details its chemical and physical properties, safety

information, and a validated synthesis protocol. Furthermore, it elucidates its role as a versatile

building block in the synthesis of more complex, biologically active molecules.

Chemical and Physical Properties
Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is a solid compound with a molecular

weight of 317.79 g/mol .[1] Its key properties are summarized in the table below.
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Property Value Source

Molecular Formula C13H16ClNO4S [1]

Molecular Weight 317.79 g/mol [1]

CAS Number 287953-54-2 [1]

Appearance Solid Fluorochem

Purity Typically >95% Fluorochem

InChI

InChI=1S/C13H16ClNO4S/c14
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PubChem

Material Safety Data
The safe handling of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is paramount. Below

is a summary of its hazard identification and safety precautions.

Hazard Identification
This compound is classified as hazardous. The GHS classification indicates that it can cause

severe skin burns and eye damage, and may cause respiratory irritation.[1]

Hazard Class GHS Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage[1]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[1]
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Pictograms:

Corrosive

Irritant

Signal Word: Danger[1]

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Storage:

Store in a tightly closed container.

Keep in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Experimental Protocols
Synthesis of Benzyl 4-(chlorosulfonyl)piperidine-1-
carboxylate
A general procedure for the synthesis of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate
involves the oxidative chlorination of a thioacetate precursor.

Materials:

Benzyl 4-(acetylthio)piperidine-1-carboxylate

Dichloromethane (CH2Cl2)
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Water (H2O)

Chlorine gas (Cl2)

Anhydrous magnesium sulfate (MgSO4)

Procedure:

Dissolve Benzyl 4-(acetylthio)piperidine-1-carboxylate in a biphasic solvent system of

dichloromethane and water.

Cool the reaction mixture to 0°C in an ice bath.

Bubble chlorine gas through the stirred reaction mixture for approximately 4 hours,

maintaining the temperature at 0°C.

After the reaction is complete, separate the organic layer.

Extract the aqueous layer with dichloromethane to recover any remaining product.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the final

product, Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate.

Role in Drug Discovery and Development
While Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate itself is not known to possess

significant biological activity, it serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds. Its bifunctional nature, containing a protected piperidine nitrogen

and a reactive sulfonyl chloride, makes it a valuable building block for creating diverse

molecular scaffolds.

Application as a Synthetic Intermediate
A notable application of this compound is in the synthesis of 3-substituted 2-amino-indole

derivatives. These derivatives have been investigated as potential activators of the G-protein
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coupled receptor 43 (GPR43), a target for the treatment of metabolic disorders such as

diabetes and obesity.

The synthesis workflow involves the reaction of Benzyl 4-(chlorosulfonyl)piperidine-1-
carboxylate with an appropriate amine to form a sulfonamide, followed by further chemical

transformations to yield the final active pharmaceutical ingredient (API).

Visualizations
Synthesis Workflow
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Synthesis of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate

Benzyl 4-(acetylthio)piperidine-1-carboxylate

Dissolve in CH2Cl2/H2O
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Caption: A flowchart illustrating the key steps in the synthesis of Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate.
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Caption: Logical diagram showing the use of Benzyl 4-(chlorosulfonyl)piperidine-1-
carboxylate as an intermediate in the synthesis of a biologically active compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b112421?utm_src=pdf-body
https://www.benchchem.com/product/b112421?utm_src=pdf-body
https://www.benchchem.com/product/b112421?utm_src=pdf-body-img
https://www.benchchem.com/product/b112421?utm_src=pdf-body
https://www.benchchem.com/product/b112421?utm_src=pdf-body
https://www.benchchem.com/product/b112421?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate | C13H16ClNO4S | CID 21931260 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate
material safety data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112421#benzyl-4-chlorosulfonyl-piperidine-1-
carboxylate-material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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